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Compound of Interest

Compound Name: Ac-FEID-CMK TFA

Cat. No.: B15527292

Technical Support Center: Ac-FEID-CMK TFA

Welcome to the technical support center for Ac-FEID-CMK TFA. This resource is designed for
researchers, scientists, and drug development professionals using this specific inhibitor in their
experiments. Here you will find troubleshooting guides and frequently asked questions (FAQS)
to help you interpret negative results and address common issues encountered during your
research.

Frequently Asked Questions (FAQs)

Q1: What is Ac-FEID-CMK TFA and what is its primary function?

Ac-FEID-CMK TFA is a potent and specific, cell-permeable peptide inhibitor. Its primary
function is to target and inhibit the activity of zebrafish caspy2 (caspase-4/5/11 homologue), a
key mediator of the noncanonical inflammasome pathway. By inhibiting caspy2, Ac-FEID-CMK
TFA effectively blocks pyroptosis, a form of inflammatory cell death, and can reduce mortality
and kidney injury in zebrafish models of septic shock.[1][2]

Q2: What is the mechanism of action of Ac-FEID-CMK TFA?

Ac-FEID-CMK TFA functions by targeting the caspy2-GSDMEDb signaling cascade. In
zebrafish, cytosolic lipopolysaccharide (LPS) from Gram-negative bacteria directly binds to and
activates caspy?2. Activated caspy?2 then cleaves Gasdermin Eb (GSDMEDb). The N-terminal
fragment of the cleaved GSDMED inserts into the plasma membrane, forming pores that lead to
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cell lysis and pyroptotic cell death. Ac-FEID-CMK TFA specifically inhibits the proteolytic
activity of caspy2, thereby preventing the cleavage of GSDMEb and the subsequent events of
pyroptosis.[2]

Q3: In what model system is Ac-FEID-CMK TFA most effective?

Ac-FEID-CMK TFA is specifically described as a zebrafish-specific GSDMEb-derived peptide
inhibitor.[1][2] Therefore, its efficacy is best characterized and validated in zebrafish models,
particularly in studies of sepsis, acute kidney injury, and other inflammatory conditions where
the caspy2-mediated pyroptosis pathway is implicated.[2]

Q4: How should | store and handle Ac-FEID-CMK TFA?

Proper storage is critical to maintain the inhibitor's activity. For long-term storage, the stock
solution should be kept at -80°C for up to 6 months. For short-term storage, -20°C is suitable
for up to 1 month. It is important to store the product in a sealed container, away from moisture.
To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes.

Troubleshooting Guide: Interpreting Negative
Results

Encountering negative or unexpected results is a common part of experimental research. This
guide provides a structured approach to troubleshooting when Ac-FEID-CMK TFA does not
produce the expected inhibitory effect on pyroptosis.

Diagram: Troubleshooting Logic Flow
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Troubleshooting Negative Results with Ac-FEID-CMK TFA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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